Cas no 941023-52-5 (N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide)

• Product Name: N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide
• CAS No: 941023-52-5
• MF: C₁₅H₁₁BrN₂OS
• MW: 347.229641199112
• CID: 5887714
• PubChem ID: 17546088
• Update Time: 2025-06-15

N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44314735
• EN300-26589574
• 941023-52-5
• N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide

• Inchi： 1S/C15H11BrN2OS/c16-13-7-14(20-10-13)6-12(8-17)15(19)18-9-11-4-2-1-3-5-11/h1-7,10H,9H2,(H,18,19)/b12-6+
• InChI Key： SRJISJZRTZBRAC-WUXMJOGZSA-N
• SMILES： BrC1=CSC(=C1)/C=C(\C#N)/C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 345.97755g/mol
• Monoisotopic Mass: 345.97755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide

Comprehensive Overview of N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide (CAS No. 941023-52-5)

N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide (CAS No. 941023-52-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a benzyl group, a bromothiophene moiety, and a cyanoenamide structure, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound's 4-bromothiophene segment is notable for its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions—a hot topic in modern organic chemistry. With the rise of AI-driven drug design and computational chemistry, CAS No. 941023-52-5 has been explored in virtual screening libraries. Its structural motifs align with trends in fragment-based drug discovery, a method gaining traction for targeting previously "undruggable" proteins.

From an industrial perspective, N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide is synthesized via multi-step organic reactions, including Sonogashira coupling or Knoevenagel condensation. These methods are frequently searched by chemists optimizing sustainable synthesis routes, reflecting the demand for green chemistry solutions. The compound’s cyanopropenamide group also makes it a candidate for studying enzyme inhibition, particularly in kinase research—a field with high relevance to cancer therapeutics.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC, and mass spectrometry, techniques central to quality control in API manufacturing. Discussions on platforms like ResearchGate highlight its utility in constructing heterocyclic scaffolds, addressing queries about "building blocks for thiophene derivatives." Such forums reveal growing interest in its structure-activity relationships (SAR), a key focus for medicinal chemists.

In agrochemical contexts, derivatives of CAS No. 941023-52-5 have been patented for their potential as pesticide intermediates, coinciding with searches for "eco-friendly crop protection agents." Its bromothiophene unit is pivotal in designing molecules with enhanced photostability—a priority given climate change-driven UV exposure challenges.

Regulatory-wise, the compound falls under standard laboratory safety protocols, with no red flags in major chemical databases. This aligns with industry demands for "safe synthetic intermediates," a frequently Googled term amid tightening chemical regulations. Storage recommendations emphasize protection from moisture, reflecting user concerns about compound stability in long-term R&D projects.

Future directions for N-benzyl-3-(4-bromothiophen-2-yl)-2-cyanoprop-2-enamide may include exploration in bioconjugation techniques or as a precursor for fluorescent probes—topics trending in bioimaging literature. Its adaptability positions it well for emerging fields like proteolysis-targeting chimeras (PROTACs), answering frequent queries about "small molecules for targeted protein degradation."